N-3-isoxazolyl-2,4,5-trimethoxybenzamide

• IUPAC Name: 2,4,5-trimethoxy-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C13H14N2O5/c1-17-9-7-11(19-3)10(18-2)6-8(9)13(16)14-12-4-5-20-15-12/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: QXGXFLAPPKNYFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2=NOC=C2)OC)OC
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

N-3-isoxazolyl-2,4,5-trimethoxybenzamide (ITB) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. ITB belongs to the class of isoxazole derivatives and is known for its ability to modulate ion channels and receptors.

Mechanism of Action

N-3-isoxazolyl-2,4,5-trimethoxybenzamide modulates the activity of ion channels and receptors by binding to specific sites on these proteins. For example, this compound binds to the glycine site of the NMDA receptor, which enhances the receptor's activity. This leads to increased calcium influx and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as glutamate and acetylcholine, which are involved in learning and memory. This compound also has antioxidant properties and can protect neurons from oxidative stress. Additionally, this compound has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-3-isoxazolyl-2,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it a useful tool for studying ion channels and receptors. However, there are also limitations to using this compound in lab experiments. It has low water solubility, which can make it difficult to administer in certain experiments. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for research on N-3-isoxazolyl-2,4,5-trimethoxybenzamide. One potential application is in the treatment of neurological and psychiatric disorders, such as epilepsy and Alzheimer's disease. This compound has also been shown to have potential as a tool for studying ion channels and receptors. Additionally, there is potential for the development of new derivatives of this compound with improved solubility and bioavailability. Further research is needed to fully explore the potential applications of this compound.

Synthesis Methods

N-3-isoxazolyl-2,4,5-trimethoxybenzamide can be synthesized through a multistep process involving the reaction of 3-(2,4,5-trimethoxyphenyl)propenal with hydroxylamine hydrochloride to form the isoxazole ring. This intermediate is then reacted with benzoyl chloride to yield this compound.

Scientific Research Applications

N-3-isoxazolyl-2,4,5-trimethoxybenzamide has been extensively studied for its potential use in treating various neurological and psychiatric disorders. It has been shown to modulate the activity of ion channels and receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. This compound has also been shown to have anticonvulsant and neuroprotective effects.